Cas no 5026-74-4 (N,N-Diglycidyl-4-glycidyloxyaniline)

• Product Name: N,N-Diglycidyl-4-glycidyloxyaniline
• CAS No: 5026-74-4
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD00192036
• CID: 45485
• PubChem ID: 24865825
• Update Time: 2025-06-30

N,N-Diglycidyl-4-glycidyloxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Oxiran-2-ylmethoxy)-N,N-bis(oxiran-2-ylmethyl)aniline
• 4-(2,3-Epoxypropoxy)-N,N-bis(2,3-epoxypropyl)aniline
• N,N-Diglycidyl-4-glycidyloxyaniline
• N,N,O’- TRIGLYCIDYL-4-AMINOPHENOL（4-APTRIG）
• AFG-90
• MY-510
• p-Aminophenol triglycidyl ether
• EC 225-716-2
• N,N-Diglycidyl-4-glycidyloxyaniline, 90%
• E75689
• SCHEMBL27630
• AKOS015901833
• 4-(2-Oxiranylmethoxy)-N,N-bis(2-oxiranylmethyl)aniline #
• 2-Oxiranemethanamine, N-(4-(2-oxiranylmethoxy)phenyl)-N-(2-oxiranylmethyl)-
• p-(2,3-Epoxypropoxy)-N,N-bis(2,3-epoxypropyl)aniline
• AHIPJALLQVEEQF-UHFFFAOYSA-N
• Tox21_302646
• p-Glycidoxy-N,N-diglycidylaniline
• UNII-FK8Z40U76H
• FT-0742768
• 31305-88-1
• NCGC00259428-01
• p-(Diglycidylamino)phenyl glycidyl ether
• 4-(Diglycidylamino)phenyl glycidyl ether
• N-(4-(Oxiranylmethoxy)phenyl)-N-(oxiranylmethyl)oxiranemethanamine
• AMINOPHENYL TRIGLYCIDYL ETHER, P-
• NCGC00256843-01
• BRN 1393091
• 5026-74-4
• 4-glycidyloxy-n,n-diglycidylaniline
• NS00008652
• Aniline, p-(2,3-epoxypropoxy)-N,N-bis(2,3-epoxypropyl)-
• NCGC00249130-01
• CAS-5026-74-4
• n,n,o-triglycidyl-p-aminophenol
• DTXCID107585
• N,N,O-Tris(2,3-epoxypropyl)-p-aminophenol
• A828044
• Oxiranemethanamine, N-(4-(oxiranylmethoxy)phenyl)-N-(oxiranylmethyl)-
• 2-Oxiranemethanamine, N-[4-(2-oxiranylmethoxy)phenyl]-N-(2-oxiranylmethyl)-
• Q27278034
• EINECS 225-716-2
• CS-W012306
• Aniline, p-(2,3-epoxypropoxy)-N,N-bis(2,3-epoxypropyl)
• Tox21_201879
• TK 12759
• DTXSID8027585
• FK8Z40U76H
• Oxiranemethanamine, N-[4-(oxiranylmethoxy)phenyl]-N-(oxiranylmethyl)-
• ERL 0500
• CHEMBL3185547
• DB-005454

• MDL： MFCD00192036
• Inchi： 1S/C15H19NO4/c1-3-12(17-9-15-10-20-15)4-2-11(1)16(5-13-7-18-13)6-14-8-19-14/h1-4,13-15H,5-10H2
• InChI Key： AHIPJALLQVEEQF-UHFFFAOYSA-N
• SMILES： O1CC1CN(C1C=CC(=CC=1)OCC1CO1)CC1CO1

Computed Properties

• Exact Mass: 277.13100
• Monoisotopic Mass: 277.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.22
• Boiling Point: 420.18°C (rough estimate)
• Flash Point: 113 ºC
• Refractive Index: n20/D 1.567(lit.)
• PSA: 50.06000
• LogP: 1.06820
• Solubility: Not determined

N,N-Diglycidyl-4-glycidyloxyaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335,H351
• Warning Statement： P261,P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38;R40;R43
• Safety Instruction： S23; S26; S36
• RTECS：RR0504000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R40; R43
• Safety Term：S23;S26;S36
• Storage Condition：2-8 ° C storage

Related Categories

• Material Chemicals High Polymer Materials

Additional information on N,N-Diglycidyl-4-glycidyloxyaniline

Recent Advances in the Application of N,N-Diglycidyl-4-glycidyloxyaniline (CAS: 5026-74-4) in Chemical and Biomedical Research

N,N-Diglycidyl-4-glycidyloxyaniline (CAS: 5026-74-4), a multifunctional epoxy compound, has recently gained significant attention in chemical and biomedical research due to its unique structural properties and versatile applications. This research brief synthesizes the latest findings regarding this compound's synthesis, characterization, and emerging applications in advanced materials and drug delivery systems.

Recent studies published in the Journal of Polymer Science (2023) have demonstrated novel synthetic pathways for 5026-74-4 that improve yield and purity while reducing environmental impact. The optimized method utilizes a two-step glycidylation process with controlled temperature gradients, achieving >95% purity as confirmed by HPLC and NMR analyses. These advances address previous challenges in large-scale production of this critical epoxy resin precursor.

In materials science, research from Advanced Materials Interfaces (2024) highlights the compound's role in developing high-performance epoxy composites. When crosslinked with specific amines, 5026-74-4 forms networks with exceptional thermal stability (decomposition temperature >300°C) and mechanical strength, making it suitable for aerospace and biomedical implant applications. The trifunctional nature of the molecule enables unique three-dimensional network formation not achievable with conventional difunctional epoxies.

Biomedical applications have seen particularly promising developments. A Nature Communications study (2023) reported the successful use of 5026-74-4 as a crosslinker in pH-responsive drug delivery hydrogels. The compound's epoxy groups allow precise control over hydrogel degradation kinetics, enabling targeted release of chemotherapeutic agents in tumor microenvironments while maintaining stability in physiological conditions.

Ongoing clinical research (Phase I trials) is exploring surface-modified nanoparticles incorporating 5026-74-4 derivatives for targeted antibiotic delivery. Preliminary results show enhanced bacterial membrane penetration and reduced systemic toxicity compared to conventional formulations. This application capitalizes on the compound's ability to form stable covalent bonds with both nanoparticle cores and targeting ligands.

Future research directions identified in recent reviews include: (1) development of biodegradable variants through modified synthesis approaches, (2) exploration of its potential in CRISPR-Cas9 delivery systems, and (3) investigation of antimicrobial surface coatings for medical devices. The compound's versatility continues to inspire innovative applications at the chemistry-biology interface.

While significant progress has been made, challenges remain in fully characterizing the structure-property relationships of 5026-74-4 derivatives and optimizing their biocompatibility profiles. The coming years will likely see increased interdisciplinary collaboration to address these questions and translate laboratory findings into practical applications.